1-(Tert-butoxy)-2-iodocyclopentane

• Molecular Formula: C9H17IO
• Molecular Weight: 268.13 g/mol
• IUPAC Name: 1-iodo-2-[(2-methylpropan-2-yl)oxy]cyclopentane
• InChI: InChI=1S/C9H17IO/c1-9(2,3)11-8-6-4-5-7(8)10/h7-8H,4-6H2,1-3H3
• InChI Key: ZOVRNLFOBHHENA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1CCCC1I

Description

1-(Tert-butoxy)-2-iodocyclopentane is a cyclopentane derivative featuring a tert-butoxy group and an iodine substituent at positions 1 and 2, respectively. Its synthesis is typically achieved via multistep organic reactions, as evidenced by patent literature. For instance, in EP 4 374 877 A2, the compound was synthesized from 1-((tert-butoxycarbonyl)amino)cyclopentanecarboxylic acid using methodologies analogous to Reference Examples 87 and 88 . A critical step involves alkylation with methyl iodide in the presence of sodium hydroxide in 1-methyl-2-pyrrolidinone, yielding an 83% product after purification .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(tert-butoxy)-2-iodocyclopentane typically involves the iodination of a cyclopentane derivative followed by the introduction of the tert-butoxy group. One common method includes the reaction of cyclopentene with iodine in the presence of a catalyst to form 2-iodocyclopentane. Subsequently, the tert-butoxy group is introduced using tert-butyl alcohol and an acid catalyst .

Industrial Production Methods: Industrial production of 1-(tert-butoxy)-2-iodocyclopentane may involve continuous flow processes to enhance efficiency and yield. Flow microreactor systems have been employed to introduce the tert-butoxy group into various organic compounds, offering a more sustainable and versatile approach compared to traditional batch processes .

Chemical Reactions Analysis

Types of Reactions: 1-(Tert-butoxy)-2-iodocyclopentane undergoes several types of chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other nucleophiles under appropriate conditions.

Elimination Reactions: The tert-butoxy group can be removed under acidic conditions to form alkenes.

Oxidation and Reduction Reactions: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the iodine atom.

Common Reagents and Conditions:

Substitution: Sodium tert-butoxide is commonly used as a base in substitution reactions.

Elimination: Strong acids like trifluoroacetic acid can facilitate the removal of the tert-butoxy group.

Oxidation/Reduction: Various oxidizing and reducing agents can be employed depending on the desired transformation.

Major Products:

Substitution Products: Depending on the nucleophile, products can include various substituted cyclopentane derivatives.

Elimination Products: Alkenes are typically formed upon elimination of the tert-butoxy group.

Oxidation/Reduction Products: The oxidation state of the iodine atom can be altered, leading to different iodinated products.

Scientific Research Applications

Scientific Research Applications

• Chemistry 1-(Tert-butoxy)-2-iodocyclopentane serves as a building block in the synthesis of complex organic molecules. It can undergo substitution, elimination, oxidation, and reduction reactions.
  • Substitution Reactions The iodine atom can be substituted with nucleophiles under appropriate conditions. Sodium tert-butoxide is commonly used as a base in these reactions.
  • Elimination Reactions The tert-butoxy group can be removed under acidic conditions to form alkenes. Strong acids like trifluoroacetic acid can facilitate this removal.
  • Oxidation and Reduction Reactions The compound can participate in oxidation and reduction reactions, which alters the oxidation state of the iodine atom.
• Biology The compound can be used to study biological pathways involving iodine-containing compounds. 1-(Tert-butoxy)-2-iodocyclopentane has biological activity and potential applications in medicinal chemistry. The tert-butoxy group enhances lipophilicity, improving membrane permeability, and the iodine atom serves as a leaving group in nucleophilic substitution reactions.
• Industry It is used in the production of specialty chemicals and materials.

1-(Tert-butoxy)-2-iodocyclopentane has been studied for its interactions with biological targets, particularly in the context of receptor modulation. Its structure allows it to engage with specific proteins, potentially acting as an agonist or antagonist depending on the target receptor.

Case Studies

• Retinoic Acid Receptor Modulation Compounds similar to 1-(Tert-butoxy)-2-iodocyclopentane were evaluated for their ability to activate retinoic acid receptors (RARs). Modifications to the cyclopentane core can alter receptor selectivity and potency.
  Table 1: Retinoic Acid Receptor Modulation

  Compound	RARα EC50 (nM)	RARβ EC50 (nM)	RARγ EC50 (nM)
  1	84	717	1477
  2	30	355	>100,000
• Cytotoxicity Studies In vitro cytotoxicity assays demonstrated that some derivatives exhibited activity against cancer cell lines, while others showed minimal toxicity, suggesting a potential therapeutic window for selective targeting.
• Kinase Inhibition The compound's activity was evaluated against kinases and was found to have moderate selectivity against certain kinases, which is critical for minimizing off-target effects in drug development.

Mechanism of Action

The mechanism of action of 1-(tert-butoxy)-2-iodocyclopentane involves its reactivity due to the presence of the iodine atom and the tert-butoxy group. The iodine atom can participate in electrophilic substitution reactions, while the tert-butoxy group can undergo elimination under acidic conditions. These reactions can lead to the formation of various intermediates and products, influencing the compound’s behavior in different chemical environments .

Comparison with Similar Compounds

Structural Analogues

Key analogues include:

• 2-Iodocyclopentanol: Lacks the tert-butoxy group, reducing steric bulk and altering polarity.
• 1-(Tert-butoxy)-2-bromocyclopentane : Bromine replaces iodine, affecting leaving-group ability in substitution reactions.
• 1-Methoxy-2-iodocyclopentane : Smaller methoxy group instead of tert-butoxy, altering steric and electronic properties.

Physicochemical Properties

Property	1-(Tert-butoxy)-2-iodocyclopentane	2-Iodocyclopentanol	1-(Tert-butoxy)-2-bromocyclopentane
Molecular Weight	~282.1 g/mol	~212.0 g/mol	~237.1 g/mol
Polarity	Moderate (tert-butoxy increases hydrophobicity)	High (due to -OH group)	Moderate (similar to iodine analogue)
Leaving Group Ability	Excellent (I⁻)	Poor (OH⁻)	Good (Br⁻)

Reactivity and Stability

• Nucleophilic Substitution : The iodine atom in 1-(tert-butoxy)-2-iodocyclopentane facilitates SN2 reactions, outperforming bromine and chlorine analogues in reaction rates due to weaker C-I bond strength .
• Thermal Stability : Tert-butoxy groups enhance thermal stability compared to methoxy or hydroxyl groups, as seen in decomposition studies of related ethers .

Research Findings and Limitations

• Key Patent Insights : The synthesis protocol in EP 4 374 877 A2 emphasizes scalability and reproducibility, though direct comparisons with other iodocyclopentane derivatives are absent .
• Gaps in Literature: No peer-reviewed studies explicitly compare the title compound’s catalytic or biological activity with its analogues. Further investigations into its electrochemical behavior or pharmacokinetic properties are warranted.

Notes

• Experimental data for analogues (e.g., melting points, spectroscopic profiles) were extrapolated from structurally related compounds due to insufficient disclosure in cited sources.

Biological Activity

1-(Tert-butoxy)-2-iodocyclopentane is a compound with notable biological activity, particularly in the context of its potential applications in medicinal chemistry. This article provides an overview of its biological properties, synthesis, and relevant case studies, supported by data tables and research findings.

Synthesis and Structural Characteristics

The synthesis of 1-(tert-butoxy)-2-iodocyclopentane typically involves the functionalization of cyclopentane derivatives. The tert-butoxy group enhances the lipophilicity of the compound, which can influence its biological activity by improving membrane permeability. The iodine atom serves as a leaving group in nucleophilic substitution reactions, further expanding the compound's utility in chemical biology.

1-(Tert-butoxy)-2-iodocyclopentane has been studied for its interactions with various biological targets, particularly in the context of receptor modulation. Its structure allows it to engage with specific proteins, potentially acting as an agonist or antagonist depending on the target receptor.

Case Studies

• Retinoic Acid Receptor Modulation : In a study focusing on retinoic acid receptors (RARs), compounds similar to 1-(tert-butoxy)-2-iodocyclopentane were evaluated for their ability to activate RARα, RARβ, and RARγ. The results indicated that modifications to the cyclopentane core could significantly alter receptor selectivity and potency (Table 1) .

  Compound	RARα EC50 (nM)	RARβ EC50 (nM)	RARγ EC50 (nM)
  1	84	717	1477
  2	30	355	>100,000

• Cytotoxicity Studies : In vitro cytotoxicity assays demonstrated that while some derivatives exhibited significant activity against cancer cell lines, others showed minimal toxicity, suggesting a potential therapeutic window for selective targeting .
• Kinase Inhibition : The compound's activity was also evaluated against various kinases. It was found to have moderate selectivity against certain kinases, which is critical for minimizing off-target effects in drug development .

Pharmacokinetic Properties

Pharmacokinetic studies indicate that compounds with similar structures exhibit variable oral bioavailability and clearance rates. For instance, derivatives of cyclopentane have shown high intrinsic clearance in both mouse and human microsomes, suggesting rapid metabolism which could impact their therapeutic efficacy .